Cas no 2138427-97-9 (Propanoic acid, 3-butoxy-2,2-difluoro-)

• Product Name: Propanoic acid, 3-butoxy-2,2-difluoro-
• CAS No: 2138427-97-9
• MF: C₇H₁₂F₂O₃
• MW: 182.165189743042
• CID: 5300473
• Update Time: 2025-06-03

Propanoic acid, 3-butoxy-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-2,2-difluoropropanoic acid
• Propanoic acid, 3-butoxy-2,2-difluoro-

• Inchi： 1S/C7H12F2O3/c1-2-3-4-12-5-7(8,9)6(10)11/h2-5H2,1H3,(H,10,11)
• InChI Key： HARSGVZFQFURRZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(COCCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 148
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5

Additional information on Propanoic acid, 3-butoxy-2,2-difluoro-

Research Briefing on Propanoic acid, 3-butoxy-2,2-difluoro- (CAS: 2138427-97-9) in Chemical and Biomedical Applications

Propanoic acid, 3-butoxy-2,2-difluoro- (CAS: 2138427-97-9) is a fluorinated organic compound that has garnered significant attention in recent years due to its potential applications in chemical synthesis, pharmaceutical development, and material science. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, properties, and biomedical relevance.

The compound's unique structure, featuring a difluoro moiety and a butoxy side chain, imparts distinct chemical properties such as enhanced stability and lipophilicity. Recent studies have explored its role as a versatile intermediate in the synthesis of fluorinated pharmaceuticals, where its ability to modulate pharmacokinetic properties is of particular interest. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its utility in improving the metabolic stability of drug candidates targeting inflammatory pathways.

In addition to its pharmaceutical applications, Propanoic acid, 3-butoxy-2,2-difluoro- has been investigated for its potential in agrochemical formulations. A 2024 study in ACS Agricultural Science & Technology demonstrated its efficacy as a precursor for novel herbicides with reduced environmental persistence. The study emphasized the compound's biodegradability profile, which aligns with the growing demand for sustainable agrochemicals.

From a synthetic chemistry perspective, advancements in catalytic fluorination techniques have streamlined the production of this compound. A recent Nature Communications article (2024) detailed a palladium-catalyzed method that achieves high yields (up to 92%) under mild conditions, addressing previous challenges related to scalability and cost-effectiveness. This methodological breakthrough is expected to facilitate broader adoption in industrial settings.

Ongoing research is also exploring the compound's potential in material science, particularly in the development of fluorinated polymers with enhanced thermal and chemical resistance. Preliminary results from a collaboration between MIT and Dow Chemical suggest promising applications in high-performance coatings for medical devices.

In conclusion, Propanoic acid, 3-butoxy-2,2-difluoro- represents a multifaceted compound with growing importance across chemical and biomedical domains. Future research directions may focus on expanding its therapeutic applications and optimizing synthetic pathways for industrial-scale production. The compound's unique properties position it as a valuable asset in addressing contemporary challenges in drug development and sustainable chemistry.